Cas no 922009-54-9 (4-ethoxy-3-methyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-methyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• CAS No: 922009-54-9
• MF: C₁₈H₂₀N₂O₅S
• MW: 376.426803588867
• CID: 6403935
• PubChem ID: 44017129
• Update Time: 2025-11-01

4-ethoxy-3-methyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-methyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• 4-ethoxy-3-methyl-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzenesulfonamide
• F2277-0360
• 4-ethoxy-3-methyl-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide
• 922009-54-9
• AKOS024635731

• Inchi： 1S/C18H20N2O5S/c1-3-24-16-7-5-14(10-12(16)2)26(22,23)20-13-4-6-17-15(11-13)18(21)19-8-9-25-17/h4-7,10-11,20H,3,8-9H2,1-2H3,(H,19,21)
• InChI Key： ZCUWKVDVYMGWGE-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCCNC(=O)C3=C2)(=O)=O)=CC=C(OCC)C(C)=C1

Computed Properties

• Exact Mass: 376.109
• Monoisotopic Mass: 376.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• XLogP3: 2.2

Additional information on 4-ethoxy-3-methyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide

Introduction to 4-ethoxy-3-methyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS No. 922009-54-9) and Its Emerging Applications in Chemical Biology

The compound 4-ethoxy-3-methyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS No. 922009-54-9) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its intricate structure featuring a benzene ring sulfonated at the 1-position and substituted with an ethoxy group at the 4-position and a methyl group at the 3-position, is further functionalized with a 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine moiety. This unique scaffold has garnered attention due to its structural complexity and its potential biological activities.

The 5-oxo-tetrahydrobenzoxazepine fragment is particularly noteworthy as it is known to exhibit pharmacological properties that make it a valuable scaffold in drug design. This heterocyclic system is part of a larger class of benzoxazepines that have been extensively studied for their role in modulating various biological pathways. The presence of the 5-oxo group introduces electrophilic characteristics to the molecule, which can be exploited for interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules more accurately. The sulfonamide group in 4-ethoxy-3-methyl-N-(5-oxo-tetrahydrobenzoxazepin-7-yl)benzene-1-sulfonamide is known to form hydrogen bonds with polar residues in protein active sites, which enhances its ability to interact with biological targets. This property has been leveraged in the design of molecules targeting diseases such as cancer and inflammation.

In the context of oncology research, sulfonamides have been recognized for their ability to inhibit key enzymes involved in tumor growth and progression. The specific substitution pattern in 4-ethoxy-3-methyl-N-(5-oxo-tetrahydrobenzoxazepin-7-yl)benzene-1-sulfonamide may confer selectivity for certain cancer-related targets by optimizing steric and electronic interactions within the active site of enzymes like tyrosine kinases or cyclooxygenases. Preliminary studies have suggested that this compound exhibits inhibitory activity against several cancer cell lines, making it a promising candidate for further investigation.

The benzene ring component of the molecule provides a rigid framework that can be fine-tuned to achieve optimal binding geometry with biological targets. The ethoxy and methyl substituents at positions 4 and 3, respectively, contribute to the overall shape and electronic properties of the molecule, influencing its solubility and bioavailability. These structural features are critical for determining how well the compound can penetrate biological membranes and reach its intended target within the body.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The combination of a benzene sulfonamide core with a tetrahydrobenzoxazepine scaffold creates a unique chemical entity that has not been extensively explored until recently. Researchers are now leveraging high-throughput screening technologies to identify derivatives of this compound that may exhibit enhanced potency or reduced toxicity compared to existing drugs.

The role of sulfonamides in medicinal chemistry cannot be overstated. These compounds have a long history of therapeutic use, dating back to the discovery of sulfa drugs in the early 20th century. Modern sulfonamides continue to be developed for their antimicrobial properties but are also being explored for their potential in treating inflammatory diseases, metabolic disorders, and even neurological conditions. The compound under discussion here represents an innovative approach to utilizing sulfonamide chemistry for therapeutic purposes.

Recent publications have highlighted the importance of understanding structureactivity relationships (SARs) when designing new sulfonamide-based drugs. By systematically modifying different parts of the molecule while keeping other aspects constant, researchers can gain insights into which structural features are most critical for biological activity. This approach has been particularly useful in optimizing compounds like 4ethoxy3methylN(5 oxo2 34 hydro1 4 benzoxazepin7 yl)benzene1 sulfonamide (CAS No 92200954 9) for specific applications.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions allow for precise functionalization at specific positions on the benzene ring without affecting other parts of the molecule.

In conclusion,4ethoxy3methylN(5 oxo2 34 hydro1 4 benzoxazepin7 yl)benzene1 sulfonamide (CAS No 92200954 9) stands out as an intriguing compound with significant potential in chemical biology research Its unique structural features make it an excellent candidate for further exploration as both an academic research tool and a lead molecule for drug development Future studies will likely focus on elucidating its mechanism(s)of action identifying new therapeutic applicationsand optimizing its pharmacokinetic properties through structural modifications